Cas no 1805334-74-0 (3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805334-74-0
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4851700
• Update Time: 2025-10-17

3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H6BrF2N3/c9-5-3-4(1-2-12)14-7(6(5)13)8(10)11/h3,8H,1,13H2
• InChI Key： LUBSIYQRLAXPSP-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC#N)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile

Latest Research Brief on 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805334-74-0) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805334-74-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in drug discovery and development. The presence of amino, bromo, and difluoromethyl substituents makes it a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile as a key building block for the preparation of novel pyridine-based inhibitors. The researchers demonstrated that this compound could be efficiently functionalized via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores. The study highlighted the compound's role in the synthesis of potent and selective inhibitors targeting specific kinases involved in cancer and inflammatory diseases.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's application in the design of covalent inhibitors. The difluoromethyl group in 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile was found to enhance the electrophilicity of adjacent carbon centers, facilitating the formation of covalent bonds with target proteins. This property was leveraged to develop irreversible inhibitors with improved binding kinetics and selectivity, offering new avenues for tackling drug-resistant targets.

In addition to its role in inhibitor design, 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile has been utilized in the development of fluorescent probes for biological imaging. A study in Chemical Communications detailed the synthesis of a pyridine-based fluorescent derivative, which exhibited strong emission properties and was used to visualize cellular processes in real-time. The probe's stability and compatibility with biological systems make it a valuable tool for studying intracellular signaling pathways.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile. Recent research has focused on addressing issues such as metabolic stability and bioavailability through structural modifications. For instance, a 2024 study in European Journal of Medicinal Chemistry reported the successful incorporation of this compound into macrocyclic scaffolds, resulting in improved drug-like properties and enhanced target engagement.

In conclusion, 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805334-74-0) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery underscore its importance in the field. Future research is expected to further explore its applications, particularly in the development of next-generation therapeutics and diagnostic tools.